2-[2-(2,2-Dimethylthiomorpholin-4-yl)ethyl]cyclopentan-1-one

• IUPAC Name: 2-[2-(2,2-dimethylthiomorpholin-4-yl)ethyl]cyclopentan-1-one
• InChI: InChI=1S/C13H23NOS/c1-13(2)10-14(8-9-16-13)7-6-11-4-3-5-12(11)15/h11H,3-10H2,1-2H3
• InChI Key: TVTNMVAKEWSKDL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCS1)CCC2CCCC2=O)C
• Molecular Formula: C13H23NOS
• Molecular Weight: 241.39 g/mol
• CAS RN: 1594792-78-5

Description

The compound “2-[2-(2,2-Dimethylthiomorpholin-4-yl)ethyl]cyclopentan-1-one” is a chemical with the CAS Number: 1594792-78-5. It has a molecular weight of 241.4. The IUPAC name for this compound is 2-(2-(2,2-dimethylthiomorpholino)ethyl)cyclopentan-1-one.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H23NOS/c1-13(2)10-14(8-9-16-13)7-6-11-4-3-5-12(11)15/h11H,3-10H2,1-2H3. This code provides a specific string of characters that represent the molecular structure of the compound.

Scientific Research Applications

• Enzyme Inhibition and Disease Treatment Applications

  • Bromophenol derivatives, including compounds structurally related to 2-[2-(2,2-Dimethylthiomorpholin-4-yl)ethyl]cyclopentan-1-one, have been shown to inhibit enzymes like carbonic anhydrase and acetylcholinesterase. These inhibitors are significant in treating diseases like Alzheimer's, Parkinson's, and other neurodegenerative disorders (Boztaş et al., 2019).

• Catalysis and Organic Synthesis

  • The compound and its analogs are used in organic synthesis, particularly in catalytic processes such as cycloisomerization. These reactions are crucial for creating various complex organic compounds with potential applications in medicinal chemistry (Widenhoefer & Goj, 2001).

• Photophysical and Electrochemical Properties

  • Research into derivatives of this compound includes their use in improving the photoelectric conversion efficiency of dye-sensitized solar cells. Such studies are critical in developing more efficient solar energy harvesting technologies (Wu et al., 2009).

• Cancer Imaging and Therapy

  • The compound's derivatives have been explored for their potential in cancer imaging and therapy. This includes their use in near-infrared fluorescence imaging and photothermal therapy, showcasing their role in developing new, multifunctional nanomedicines (Zheng et al., 2016).

• Material Science and Corrosion Inhibition

  • Schiff base complexes derived from similar compounds have shown effectiveness as corrosion inhibitors on mild steel. This application bridges inorganic chemistry with material science and corrosion engineering, highlighting its industrial relevance (Das et al., 2017).